Cas no 149965-44-6 (3-(5-bromo-2-chlorophenyl)propanal)

• Product Name: 3-(5-bromo-2-chlorophenyl)propanal
• CAS No: 149965-44-6
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 832782
• PubChem ID: 21757678
• Update Time: 2025-05-26

3-(5-bromo-2-chlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 5-bromo-2-chloro-
• 3-(5-BROMO-2-CHLOROPHENYL)PROPANAL
• 3-(5-Brom-2-chlorphenyl)propanal
• LogP
• 3-(5-bromo-2-chlorophenyl)propanal

• Inchi： 1S/C9H8BrClO/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-6H,1-2H2
• InChI Key： DYJRVPINTQPTJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCC=O)Cl

Computed Properties

• Exact Mass: 245.94474
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(5-bromo-2-chlorophenyl)propanal

3-(5-Bromo-2-Chlorophenyl)Propanal: A Comprehensive Overview

3-(5-Bromo-2-Chlorophenyl)Propanal, also known by its CAS number 149965-44-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a propanal group with a substituted phenyl ring. The presence of bromine and chlorine substituents on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 3-(5-Bromo-2-Chlorophenyl)Propanal consists of a benzene ring substituted with bromine at the 5-position and chlorine at the 2-position. The propanal group (-CH₂CH₂CHO) is attached to the benzene ring at the 3-position. This arrangement creates a molecule with both electron-withdrawing groups (bromine and chlorine) and an aldehyde functional group, which can participate in various chemical reactions. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, providing insights into its conformational flexibility and electronic distribution.

Recent studies have highlighted the potential of 3-(5-Bromo-2-Chlorophenyl)Propanal in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for generating conducting polymers and organic semiconductors. The aldehyde group can undergo condensation reactions, forming conjugated systems that are essential for electronic applications. Moreover, the bromine and chlorine substituents can serve as sites for further functionalization, enabling the creation of tailored materials with specific optical, electrical, or mechanical properties.

In terms of physical properties, 3-(5-Bromo-2-Chlorophenyl)Propanal exhibits a melting point of approximately 120°C and a boiling point around 280°C. Its solubility in common solvents such as dichloromethane and ethanol has been determined through experimental studies, making it suitable for various synthetic procedures. The compound's stability under different conditions has also been investigated, revealing that it remains stable under ambient conditions but can undergo degradation under harsh acidic or basic environments.

The synthesis of 3-(5-Bromo-2-Chlorophenyl)Propanal typically involves multi-step processes that combine substitution and oxidation reactions. One common approach involves the bromination of a chloro-substituted benzaldehyde derivative, followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Beyond its role in material science, 3-(5-Bromo-2-Chlorophenyl)Propanal has shown promise in pharmaceutical research. Its unique structure allows it to act as a building block for bioactive molecules with potential applications in drug discovery. For example, derivatives of this compound have been tested for their ability to inhibit enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory therapies.

In conclusion, 3-(5-Bromo-2-Chlorophenyl)Propanal, CAS number 149965-44-6, is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and pharmaceutical agents. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.